Cas no 2137098-79-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137098-79-2
• MF: C₁₅H₂₁ClN₂O₄
• MW: 328.791243314743
• CID: 5255739
• PubChem ID: 165791966
• Update Time: 2025-07-10

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2137098-79-2
• EN300-386387
• chloromethyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylpyridin-2-yl)propanoate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C15H21ClN2O4/c1-10-6-5-7-17-11(10)8-12(13(19)21-9-16)18-14(20)22-15(2,3)4/h5-7,12H,8-9H2,1-4H3,(H,18,20)/t12-/m1/s1
• InChI Key： SKGNXDHEVRYBHG-GFCCVEGCSA-N
• SMILES： ClCOC([C@@H](CC1C(C)=CC=CN=1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 328.1189848g/mol
• Monoisotopic Mass: 328.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 460.8±45.0 °C(Predicted)
• pka: 10.56±0.46(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2137098-79-2 and Its Potential Applications in Modern Research

The compound with the CAS number 2137098-79-2, currently referred to as INDEX NAME NOT YET ASSIGNED, represents a significant area of interest in the field of chemical and biomedical research. This compound, though not yet assigned a formal index name, has shown promising characteristics that make it a valuable candidate for further exploration. Its unique molecular structure and chemical properties have positioned it as a potential candidate for various applications, particularly in the realm of drug discovery and therapeutic development.

Recent advancements in chemical biology have highlighted the importance of novel compounds that can interact with biological targets in unique ways. The compound 2137098-79-2 has been under investigation for its potential role in modulating biological pathways that are associated with various diseases. Its molecular framework suggests a high degree of specificity, which is crucial for developing targeted therapies that minimize side effects and enhance efficacy.

In the context of drug discovery, the compound’s ability to interact with specific enzymes and receptors has been a focal point of interest. Preliminary studies have indicated that it may possess inhibitory properties against certain enzymes that are implicated in inflammatory responses and cellular proliferation. These findings are particularly relevant given the increasing focus on developing treatments for chronic inflammatory diseases and cancers.

The synthesis and characterization of 2137098-79-2 have been refined through state-of-the-art techniques in organic chemistry. The compound’s stability under various conditions has been a key factor in its suitability for further research. Researchers have been able to produce high-purity samples, which are essential for conducting detailed biochemical assays and structural analyses.

One of the most exciting aspects of 2137098-79-2 is its potential application in the development of new therapeutic agents. Its unique chemical properties make it a versatile tool for scientists studying complex biological systems. For instance, its ability to modulate enzyme activity could lead to the discovery of new drugs that target specific disease pathways. This is particularly relevant in the fight against drug-resistant infections and genetic disorders.

The compound’s interaction with biological targets has also raised interest in its potential use as an intermediate in the synthesis of more complex molecules. Chemists are exploring ways to derivatize 2137098-79-2 to create novel compounds with enhanced biological activity. These derivatives could serve as lead compounds for further drug development, offering a pathway to new treatments for a wide range of diseases.

Another area where 2137098-79-2 shows promise is in the field of biomaterials. Its molecular structure suggests that it could be used to develop new materials with unique properties, such as biodegradability and biocompatibility. These materials could find applications in medical implants, drug delivery systems, and tissue engineering.

The future research directions for 2137098-79-2 are multifaceted. Scientists are keen on understanding its mechanism of action at a molecular level, which could provide insights into new therapeutic strategies. Additionally, exploring its potential as a building block for more complex molecules could open up new avenues in synthetic chemistry.

In conclusion, the compound with CAS number 2137098-79-2, while still unnamed, represents a significant opportunity for innovation in chemical and biomedical research. Its unique properties and potential applications make it a compound of great interest to researchers worldwide. As more studies are conducted, we can expect to see further revelations about its capabilities and how it can contribute to advancements in medicine and materials science.